N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H23NO3/c21-19(13-1-2-16-17(10-13)23-4-3-22-16)20-18-14-6-11-5-12(8-14)9-15(18)7-11/h1-2,10-12,14-15,18H,3-9H2,(H,20,21)
• InChI Key: GUELWOYQONHRNQ-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3C4CC5CC(C4)CC3C5

Description

N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as ADX-47273, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ADX-47273 is a positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5), a G protein-coupled receptor that is involved in several physiological and pathological processes.

Mechanism of Action

N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a positive allosteric modulator of mGluR5, which means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the orthosteric binding site. This results in an increase in the affinity of the receptor for its endogenous ligand, glutamate, and an enhancement of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of synaptic plasticity, the enhancement of cognitive function, and the regulation of mood and emotional behavior. The compound has also been shown to have neuroprotective effects and to promote the survival of neurons under conditions of stress and injury.

Advantages and Limitations for Lab Experiments

N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity for mGluR5, its ability to penetrate the blood-brain barrier, and its low toxicity. However, the compound also has some limitations, including its limited solubility in aqueous solutions and its short half-life in vivo.

Future Directions

There are several future directions for research on N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including the development of more potent and selective compounds that target mGluR5, the investigation of the compound's potential therapeutic applications in other neurological and psychiatric disorders, and the exploration of the compound's mechanisms of action at the molecular and cellular levels. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be synthesized using a multi-step process that involves the reaction of 2-adamantanone with 2-nitrobenzaldehyde to form the corresponding nitrostyrene intermediate. The nitrostyrene intermediate is then reduced using sodium borohydride to form the corresponding amine intermediate, which is subsequently reacted with 1,3-benzodioxole-5-carboxylic acid to form this compound.

Scientific Research Applications

N-(2-adamantyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and addiction. The compound has been shown to enhance the activity of mGluR5, which plays a crucial role in regulating synaptic plasticity, learning, and memory.